Cas no 168619-12-3 (3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester)
168619-12-3 structure
Product Name:3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester
CAS No:168619-12-3
MF:C15H11NO2
MW:237.253343820572
MDL:MFCD05978889
CID:1037712
PubChem ID:1392260
Update Time:2025-04-20
3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3'-cyano-[1,1'-biphenyl]-3-carboxylate
- methyl 3-(3-cyanophenyl)benzoate
- AKOS BAR-0320
- METHYL 3'-CYANO[1,1'-BIPHENYL]-3-CARBOXYLATE
- 3'-Cyano-biphenyl-3-carboxylic acid methyl ester
- METHYL 3/'-CYANO[1,1/'-BIPHENYL]-3-CARBOXYLATE
- CS-0211825
- Methyl3'-cyano-[1,1'-biphenyl]-3-carboxylate
- MFCD05978889
- BS-21705
- AKOS004113726
- [1,1'-Biphenyl]-3-carboxylic acid, 3'-cyano-, methyl ester
- 168619-12-3
- DTXSID70362607
- SCHEMBL7822720
- 3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester
-
- MDL: MFCD05978889
- Inchi: 1S/C15H11NO2/c1-18-15(17)14-7-3-6-13(9-14)12-5-2-4-11(8-12)10-16/h2-9H,1H3
- InChI Key: GSUUESGOWAPLGP-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(=C1)C1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 237.078978594g/mol
- Monoisotopic Mass: 237.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 408.7±38.0 °C at 760 mmHg
- Flash Point: 200.0±13.5 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116547-25g |
Methyl 3'-cyano-[1,1'-biphenyl]-3-carboxylate |
168619-12-3 | 95% | 25g |
576.71 USD | 2021-06-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C43620-5g |
Methyl 3'-cyano-[1,1'-biphenyl]-3-carboxylate |
168619-12-3 | 97% | 5g |
¥4469.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C43620-1g |
Methyl 3'-cyano-[1,1'-biphenyl]-3-carboxylate |
168619-12-3 | 97% | 1g |
¥1429.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C43620-0.5g |
Methyl 3'-cyano-[1,1'-biphenyl]-3-carboxylate |
168619-12-3 | 97% | 0.5g |
¥909.0 | 2024-07-16 | |
| abcr | AB310509-1 g |
Methyl 3-(3-cyanophenyl)benzoate; 96% |
168619-12-3 | 1 g |
€144.00 | 2023-07-19 | ||
| abcr | AB310509-5 g |
Methyl 3-(3-cyanophenyl)benzoate; 96% |
168619-12-3 | 5 g |
€348.00 | 2023-07-19 | ||
| TRC | C999293-50mg |
3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester |
168619-12-3 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | C999293-100mg |
3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester |
168619-12-3 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | C999293-500mg |
3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester |
168619-12-3 | 500mg |
$ 95.00 | 2022-06-02 | ||
| 1PlusChem | 1P001YNC-5g |
[1,1'-Biphenyl]-3-carboxylic acid, 3'-cyano-, methyl ester |
168619-12-3 | 96% | 5g |
$217.00 | 2025-02-19 |
3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
168619-12-3 (3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester) Related Products
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- 648882-67-1([1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester)
- 89900-92-5(Methyl 4-(3-cyanophenyl)benzoate)
- 23340-69-4(Dimethyl 5-Cyanoisophthalate)
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